3-(4-chlorophenyl)-5-[(1-{4-nitro-2-methylphenyl}-2,5-dimethyl-1H-pyrrol-3-yl)methylene]-1,3-thiazolidine-2,4-dione

• Molecular Formula: C23H18ClN3O4S
• Molecular Weight: 467.9 g/mol
• IUPAC Name: (5Z)-3-(4-chlorophenyl)-5-[[2,5-dimethyl-1-(2-methyl-4-nitrophenyl)pyrrol-3-yl]methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C23H18ClN3O4S/c1-13-10-19(27(30)31)8-9-20(13)25-14(2)11-16(15(25)3)12-21-22(28)26(23(29)32-21)18-6-4-17(24)5-7-18/h4-12H,1-3H3/b21-12-
• InChI Key: QJMBUQGKXBMZME-MTJSOVHGSA-N
• Isomeric SMILES: CC1=CC(=C(N1C2=C(C=C(C=C2)[N+](=O)[O-])C)C)/C=C\3/C(=O)N(C(=O)S3)C4=CC=C(C=C4)Cl
• SMILES: CC1=CC(=C(N1C2=C(C=C(C=C2)[N+](=O)[O-])C)C)C=C3C(=O)N(C(=O)S3)C4=CC=C(C=C4)Cl

Description

3-(4-chlorophenyl)-5-[(1-{4-nitro-2-methylphenyl}-2,5-dimethyl-1H-pyrrol-3-yl)methylene]-1,3-thiazolidine-2,4-dione is a chemical compound that has been widely studied for its potential use in scientific research. This compound has shown promising results in various studies, and its potential applications in the field of medicine and biology are still being explored.

Mechanism of Action

The mechanism of action of 3-(4-chlorophenyl)-5-[(1-{4-nitro-2-methylphenyl}-2,5-dimethyl-1H-pyrrol-3-yl)methylene]-1,3-thiazolidine-2,4-dione involves the activation of the peroxisome proliferator-activated receptor gamma (PPARγ) pathway. This pathway is involved in the regulation of glucose and lipid metabolism, as well as inflammation and cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, improve insulin sensitivity, and inhibit tumor cell growth.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-chlorophenyl)-5-[(1-{4-nitro-2-methylphenyl}-2,5-dimethyl-1H-pyrrol-3-yl)methylene]-1,3-thiazolidine-2,4-dione in lab experiments is its potential therapeutic applications. However, one limitation is the potential toxicity and side effects of the compound, which must be carefully monitored.

Future Directions

There are many potential future directions for the study of 3-(4-chlorophenyl)-5-[(1-{4-nitro-2-methylphenyl}-2,5-dimethyl-1H-pyrrol-3-yl)methylene]-1,3-thiazolidine-2,4-dione. These include further investigation into its anti-inflammatory and anti-tumor properties, as well as its potential use in the treatment of diabetes and other metabolic disorders. Additionally, the development of new analogs and derivatives of the compound may lead to improved therapeutic efficacy and reduced toxicity.

Synthesis Methods

The synthesis of 3-(4-chlorophenyl)-5-[(1-{4-nitro-2-methylphenyl}-2,5-dimethyl-1H-pyrrol-3-yl)methylene]-1,3-thiazolidine-2,4-dione involves the reaction of 4-chlorobenzaldehyde with 2,5-dimethyl-1H-pyrrole-3-carboxylic acid to form the corresponding Schiff base. The Schiff base is then reacted with 4-nitro-2-methylbenzene-1,3-diamine to form the final product.

Scientific Research Applications

3-(4-chlorophenyl)-5-[(1-{4-nitro-2-methylphenyl}-2,5-dimethyl-1H-pyrrol-3-yl)methylene]-1,3-thiazolidine-2,4-dione has been studied for its potential use in various scientific research applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-diabetic properties, making it a promising compound for the treatment of various diseases.